Cas no 337310-88-0 (2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde
• CAS No: 337310-88-0
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD01822196
• CID: 1018942
• PubChem ID: 45075990
• Update Time: 2025-10-10

2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxaldehyde, 2,5-dimethyl- (9CI)
• 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde
• 2,5-DIMETHYL-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• 2,5-dimethyltriazole-4-carbaldehyde
• DB-270110
• EN300-813983
• 2H-1,2,3-TRIAZOLE-4-CARBOXALDEHYDE, 2,5-DIMETHYL-
• Z1216815598
• 337310-88-0
• SCHEMBL16688421

• MDL： MFCD01822196
• Inchi： 1S/C5H7N3O/c1-4-5(3-9)7-8(2)6-4/h3H,1-2H3
• InChI Key： RYMVKLLGSFOLIN-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)N=1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde

2,5-Dimethyl-2H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 337310-88-0, known as 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and potential applications in drug design, agrochemicals, and advanced materials. The 1,2,3-triazole core of this molecule is a key structural feature that contributes to its reactivity and stability.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug molecules. The carbaldehyde group in this compound adds further functionality, enabling it to participate in various chemical reactions such as condensation and cycloaddition processes. These reactions are pivotal in the synthesis of complex molecules with potential therapeutic applications.

One of the most notable applications of 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde is in the development of covalent inhibitors targeting specific enzymes. Researchers have exploited the reactivity of the aldehyde group to design molecules that can covalently bind to active sites of proteins, thereby inhibiting their function. This approach has shown promise in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been explored for its role in click chemistry. The triazole ring is a common motif in click reactions, which are known for their efficiency and selectivity. By incorporating 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde into click reaction frameworks, chemists have developed novel materials with tailored properties for use in electronics and sensors.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic structure and reactivity of this compound. Quantum mechanical studies have revealed that the triazole ring exhibits unique electronic properties due to its conjugated system. These insights have guided the design of more efficient synthetic routes and improved the predictability of chemical reactions involving this compound.

The synthesis of 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde typically involves multi-step processes that combine nucleophilic substitution and condensation reactions. The methyl groups at positions 2 and 5 play a critical role in stabilizing the molecule's structure through steric effects. This stabilization not only enhances the compound's thermal stability but also influences its solubility properties.

Another area where this compound has shown potential is in agricultural chemistry. Its ability to act as a precursor for fungicides or herbicides has been explored by researchers seeking sustainable solutions for crop protection. The development of such compounds aligns with global efforts to reduce reliance on synthetic pesticides and promote eco-friendly agricultural practices.

Furthermore, recent studies have investigated the use of triazole derivatives as building blocks for supramolecular chemistry. The ability of these compounds to form hydrogen bonds or other non-covalent interactions makes them ideal candidates for constructing self-assembled structures with potential applications in drug delivery systems and nanotechnology.

In conclusion, 2,5-dimethyl-2H-1,2,3-triazole-4-carbaldehyde (CAS No. 337310-88-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and functional groups make it a valuable tool for researchers working on drug discovery, materials science, and sustainable agriculture. As ongoing research continues to uncover new insights into its structure and reactivity, this compound is poised to play an even greater role in advancing scientific innovation.